Cas no 3454-66-8 (Phosphorodithioic acid,O,O-diethyl ester, potassium salt (1:1))

• Product Name: Phosphorodithioic acid,O,O-diethyl ester, potassium salt (1:1)
• CAS No: 3454-66-8
• MF: C₄H₁₀KO₂PS₂
• MW: 224.323060512543
• CID: 314498
• PubChem ID: 11481509
• Update Time: 2025-04-19

Phosphorodithioic acid,O,O-diethyl ester, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,O,O-diethyl ester, potassium salt (1:1)
• DIETHYL DITHIOPHOSPHATE, POTASSIUM SALT
• potassium,diethoxy-sulfanylidene-sulfido-λ⁵-phosphane
• Phosphorodithioic acid,O,O-diethyl ester,potassium salt
• Potassium diethyl dithiophosphate
• potassium O,O'-diethyl dithiophosphate
• potassium O,O-diethyl phosphorodithioate
• Phosphorodithioic acid, O,O-diethyl ester, potassium salt
• DTXSID30188082
• DIRULIGPZIEJFF-UHFFFAOYSA-M
• potassium O,O-diethyl dithiophosphate
• 3454-66-8
• potassium;diethoxy-sulfanylidene-sulfido-lambda5-phosphane
• SCHEMBL1203356
• Q26841252
• FT-0634864
• potassium;diethoxy-sulfido-thioxo-$l^{5}-phosphane
• Diethyl dithiophosphate potassium salt

• Inchi： 1S/C4H11O2PS2.K/c1-3-5-7(8,9)6-4-2;/h3-4H2,1-2H3,(H,8,9);/q;+1/p-1
• InChI Key： DIRULIGPZIEJFF-UHFFFAOYSA-M
• SMILES： [K+].[S-]P(OCC)(OCC)=S

Computed Properties

• Exact Mass: 223.95000
• Monoisotopic Mass: 223.94969039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 187 °C(lit.)
• PSA: 60.36000
• LogP: 2.48140
• Solubility: Not determined

Phosphorodithioic acid,O,O-diethyl ester, potassium salt (1:1) Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22